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Compound of Interest

Compound Name: 3-Formylphenylboronic acid

Cat. No.: B051456

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like 3-Formylphenylboronic acid are paramount to ensuring laboratory
safety and environmental protection. This guide provides detailed, step-by-step procedures for
the proper disposal of 3-Formylphenylboronic acid, aligning with established safety
protocols.

Immediate Safety and Handling Precautions

Before handling 3-Formylphenylboronic acid, it is crucial to be aware of its potential hazards.
This compound is classified as causing severe skin burns and eye damage (H314), skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times. This
includes chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[2][3][4] All
handling should be conducted in a well-ventilated area or a chemical fume hood.[2][3][4][5]

Quantitative Data and Physical Properties

Understanding the physical and chemical properties of 3-Formylphenylboronic acid is
essential for its safe management.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b051456?utm_src=pdf-interest
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Formylphenylboronic-acid
https://www.fishersci.ca/store/msds?partNumber=AC359370050&productDescription=3-formylphenylboronic-acid-97-thermo-scientific&language=en&countryCode=CA
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/431958
https://www.fishersci.ca/store/msds?partNumber=AC359370050&productDescription=3-formylphenylboronic-acid-97-thermo-scientific&language=en&countryCode=CA
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/431958
https://www.capotchem.com/doc/viewmsds_87199-16-4.html
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C7H7BO3 [31[6]
Molecular Weight 149.94 g/mol [1][4]

Off-white to beige or light
Appearance [31[6]
orange powder/crystals

Melting Point 182-186 °C [51[6]
2-8 °C, under an inert

Storage Temperature 41071
atmosphere

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 3-Formylphenylboronic acid and its
contaminated containers involves treating it as hazardous waste. It is critical to adhere to local,
regional, and national regulations.[8]

e Waste Collection:

o Collect waste 3-Formylphenylboronic acid, whether surplus or non-recyclable, in its
original container or a suitable, clearly labeled, and tightly closed hazardous waste
container.[4][5]

o Do not mix with other waste streams to avoid unforeseen chemical reactions.
» Handling Spills:
o In case of a spill, avoid generating dust.[2][3][5]

o Carefully sweep or vacuum the spilled solid material and place it into a suitable container
for disposal.[2][3][9]

o Ensure the cleanup area is well-ventilated.[4][5]

o Contaminated Materials:
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o Any materials, such as gloves, paper towels, or weighing boats, that come into contact
with 3-Formylphenylboronic acid should be considered contaminated.

o Dispose of these contaminated items in the same manner as the chemical itself.[5]
Contaminated packaging should be disposed of as unused product.[5]

o Professional Disposal Service:

o The primary and mandatory step for final disposal is to contact a licensed professional
waste disposal company.[2][3][4][5] This ensures that the chemical is managed and
disposed of in compliance with all environmental regulations.

o One specified method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[5]

e Environmental Precautions:

o Under no circumstances should 3-Formylphenylboronic acid or its containers be
disposed of in regular trash or poured down the drain.[4][5] It is imperative to prevent the
product from entering waterways or the soil.[10]

Visualizing the Disposal Workflow

The following diagrams illustrate the procedural workflow and decision-making process for the
safe disposal of 3-Formylphenylboronic acid.
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Preparation & Collection

Identify Waste
(Surplus, Spilled, Contaminated)

afety First

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Collect in a Labeled,
Closed Hazardous Waste Container

Final Djisposal

Store Temporarily in a
Designated Safe Area

Mandatory Step

Contact Licensed Waste
Disposal Service

;

Arrange for Pickup and
Transportation

;

Final Disposal via Approved Method
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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